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Abstract
POLYQUATERNIUM-30 is a cationic polymer utilized in the cosmetic and pharmaceutical

industries for its film-forming and antistatic properties.[1][2] A critical parameter governing its

performance and safety is its molecular weight and molecular weight distribution. This technical

guide provides an in-depth overview of the primary analytical methodologies for determining

the molecular weight of polymers like POLYQUATERNIUM-30. While specific, publicly

available molecular weight data for POLYQUATERNIUM-30 is scarce in the reviewed literature,

this document details the experimental protocols for established techniques, enabling

researchers to perform such characterization. The guide focuses on Gel Permeation

Chromatography (GPC/SEC), Static Light Scattering (SLS), and Intrinsic Viscometry, offering a

practical framework for the analysis of this and similar polycationic polymers.

Introduction to POLYQUATERNIUM-30
POLYQUATERNIUM-30 is a complex polymeric quaternary ammonium salt.[2] These cationic

polymers are synthesized to carry a positive charge along their backbone, which allows them to

interact with negatively charged surfaces such as skin and hair, forming a continuous film.[1]

This film-forming capability is central to its function as a conditioning and antistatic agent in

various formulations.[1][2] The molecular weight of POLYQUATERNIUM-30, along with its

distribution (polydispersity), significantly influences its physical properties, including viscosity,
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solubility, and film-forming characteristics, which in turn affect the efficacy and sensory

attributes of the final product.

The chemical name for POLYQUATERNIUM-30 is Ethanaminium, N-(carboxymethyl)-N,N-

dimethyl-2-[(2-methyl-1-oxo-2-propen-1-yl)oxy]-, inner salt, polymer with methyl 2-methyl-2-

propenoate.[3]

Analytical Methodologies for Molecular Weight
Determination
The determination of a polymer's molecular weight is not straightforward as synthetic polymers

consist of a mixture of molecules of different chain lengths. Therefore, various average

molecular weight values are used for characterization. The most common methods for

determining these values for polymers like POLYQUATERNIUM-30 are detailed below.[4]

Gel Permeation Chromatography / Size Exclusion
Chromatography (GPC/SEC)
GPC/SEC is a powerful and widely used technique for determining the entire molecular weight

distribution of a polymer.[5][6] The method separates molecules based on their hydrodynamic

volume in solution.[5]

Experimental Protocol for GPC/SEC Analysis of POLYQUATERNIUM-30:

Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a

pump, injector, a series of GPC columns (e.g., polystyrene-divinylbenzene or

polymethacrylate-based for aqueous mobile phases), a column oven, and a detector system.

A refractive index (RI) detector is common, and for more accurate measurements, it can be

coupled with a multi-angle light scattering (MALS) detector.[5]

Mobile Phase Preparation: Due to the cationic nature of POLYQUATERNIUM-30, an

aqueous mobile phase with a salt (e.g., 0.1 M NaNO₃, 0.05 M Na₂SO₄) and a buffer (e.g.,

phosphate or acetate buffer to maintain a constant pH) is typically used to suppress ionic

interactions with the column packing material. The mobile phase should be filtered through a

0.22 µm filter and degassed.
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Sample Preparation:

Prepare a stock solution of POLYQUATERNIUM-30 in the mobile phase at a

concentration of approximately 1-2 mg/mL.

Gently agitate the solution to ensure complete dissolution. Avoid vigorous shaking to

prevent polymer shearing.

Filter the sample solution through a 0.45 µm syringe filter before injection to remove any

particulate matter.

Calibration: For relative molecular weight determination, the system must be calibrated with

a series of narrow molecular weight standards (e.g., polyethylene oxide/glycol or pullulan

standards for aqueous GPC). A calibration curve of log(Molecular Weight) versus elution

volume is constructed.[3] For absolute molecular weight determination using a MALS

detector, calibration with standards is not required, but the specific refractive index increment

(dn/dc) of the polymer in the mobile phase must be determined.

Analysis:

Equilibrate the GPC system with the mobile phase until a stable baseline is achieved.

Inject a known volume (e.g., 100 µL) of the prepared POLYQUATERNIUM-30 solution.

Collect the chromatogram.

Data Analysis:

Using the calibration curve (for RI detection) or the light scattering data (for MALS

detection), the software calculates the number-average molecular weight (Mn), weight-

average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).[5]

Logical Workflow for GPC/SEC Analysis
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GPC/SEC experimental workflow.

Static Light Scattering (SLS)
SLS is an absolute method for determining the weight-average molecular weight (Mw) of a

polymer in solution without the need for column calibration.[7][8] It measures the time-averaged

intensity of light scattered by the polymer molecules.[8]

Experimental Protocol for Batch SLS Analysis of POLYQUATERNIUM-30:

Instrumentation: A light scattering photometer equipped with a laser light source (e.g., He-Ne

laser at 633 nm), a temperature-controlled sample cell, and a sensitive detector to measure

the scattered light intensity at various angles.

Solvent and Sample Preparation:

The solvent must be meticulously cleaned by filtration through a 0.1 µm or smaller filter to

remove dust particles, which can significantly interfere with the measurement.

Prepare a series of at least four to five different concentrations of POLYQUATERNIUM-30
in the clean solvent (e.g., 0.2, 0.4, 0.6, 0.8, 1.0 mg/mL).
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Filter each sample solution directly into a clean light scattering cuvette.

Specific Refractive Index Increment (dn/dc) Determination: The dn/dc value, which

represents the change in refractive index of the solution with concentration, must be

measured independently using a differential refractometer. This value is crucial for accurate

molecular weight calculation.

Measurement:

Measure the intensity of scattered light for the pure solvent and for each polymer

concentration at multiple angles (e.g., from 30° to 150°).

Data Analysis (Debye Plot):

The data is analyzed using the Zimm equation, often visualized in a Debye plot.[8]

A plot of Kc/Rθ versus sin²(θ/2) + k'c is generated, where K is an optical constant

(dependent on dn/dc, wavelength, and solvent refractive index), c is the concentration, Rθ

is the excess Rayleigh ratio (scattered intensity of the solution minus that of the solvent), θ

is the scattering angle, and k' is a constant.

The data is extrapolated to both zero angle and zero concentration. The common intercept

of these extrapolations on the y-axis is equal to 1/Mw.[8]

Signaling Pathway for SLS Data Analysis
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Data analysis pathway for SLS.

Intrinsic Viscometry
Intrinsic viscosity measurement is a classical and cost-effective method to determine the

viscosity-average molecular weight (Mv).[4] It relates the increase in viscosity of a polymer

solution to the concentration of the polymer.

Experimental Protocol for Intrinsic Viscosity Measurement:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1176710?utm_src=pdf-body-img
https://resolvemass.ca/methods-of-measuring-polymer-molecular-weight-by-gpc/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A capillary viscometer (e.g., Ubbelohde type) and a constant temperature

water bath with high precision (±0.1 °C).

Solvent and Sample Preparation:

Prepare a stock solution of POLYQUATERNIUM-30 in a suitable solvent (e.g., a buffered

salt solution).

From the stock solution, prepare a series of dilutions (at least four concentrations).

Measurement:

Measure the flow time of the pure solvent (t₀) and each of the polymer solutions (t) in the

viscometer at a constant temperature.

Data Analysis:

Calculate the relative viscosity (η_rel = t/t₀) and specific viscosity (η_sp = η_rel - 1) for

each concentration.

Determine the reduced viscosity (η_red = η_sp/c) and the inherent viscosity (η_inh =

ln(η_rel)/c).

Plot both the reduced viscosity and the inherent viscosity against concentration (c).

Extrapolate both lines to zero concentration. The common intercept is the intrinsic

viscosity ([η]).

The viscosity-average molecular weight (Mv) can then be calculated using the Mark-

Houwink-Sakurada equation: [η] = K * Mv^a. The Mark-Houwink constants K and 'a' are

specific to the polymer-solvent-temperature system and must be obtained from the

literature or determined by calibrating with polymer fractions of known molecular weight.[4]

Data Presentation
As previously noted, specific molecular weight values for POLYQUATERNIUM-30 are not

readily available in public literature. Should experimental data be generated using the protocols

above, it should be summarized as follows:
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Analytical
Technique

Molecular Weight
Parameter

Value (Da)
Polydispersity
Index (PDI)

GPC/SEC (Relative) Mn Experimental Value Mw/Mn

Mw Experimental Value

GPC/SEC-MALS

(Absolute)
Mw Experimental Value

Static Light Scattering Mw Experimental Value N/A

Intrinsic Viscometry Mv Experimental Value N/A

Note: Mn = Number-average molecular weight, Mw = Weight-average molecular weight, Mv =

Viscosity-average molecular weight.

Conclusion
The molecular weight of POLYQUATERNIUM-30 is a fundamental property that dictates its

performance in final formulations. While specific data is elusive in the public domain,

established analytical techniques provide robust frameworks for its determination. GPC/SEC,

particularly when coupled with a MALS detector, offers the most comprehensive information by

revealing the entire molecular weight distribution. SLS provides an absolute measure of the

weight-average molecular weight, and intrinsic viscometry serves as a reliable, cost-effective

method for determining the viscosity-average molecular weight. The detailed protocols

provided in this guide are intended to equip researchers and professionals with the necessary

knowledge to characterize POLYQUATERNIUM-30 and similar cationic polymers, ensuring

product quality, efficacy, and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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